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Compound of Interest

Compound Name: Pseudolaric acid H

Cat. No.: B1246477

Get Quote

Introduction & Compound Profile
Pseudolaric Acid H (PAH) is a diterpenoid lactone found in the root bark of the Golden Larch

(Pseudolarix kaempferi).[1] Unlike the extensively studied Pseudolaric Acid B (PAB), which is a

potent tubulin-destabilizing agent and PPAR agonist, PAH is a minor constituent often co-

isolated during high-performance counter-current chromatography (HPCCC) fractionation.[2]

Research indicates that while PAB possesses a specific acetoxy and methoxycarbonyl

substitution pattern responsible for its high potency, PAH lacks the methyl ester at C-4

(compared to PAB), potentially altering its lipophilicity and binding affinity. This protocol is

designed to evaluate PAH's bioactivity relative to PAB, focusing on cytotoxicity (cancer cell

lines) and antifungal activity (dermatophytes/Candida), the two hallmarks of this chemical class.
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Property Detail

CAS Number
N/A (Rare congener; often referenced in

isolation papers)

Chemical Formula C₂₂H₂₆O₆

Molecular Weight 386.45 g/mol

Source Pseudolarix kaempferi (Root Bark)

Solubility
Soluble in DMSO, Ethanol, Methanol; Insoluble

in Water

Stability
Light-sensitive (similar to PAB); store at -20°C

protected from light.[2][3][4]

Experimental Workflow & Logic
The following diagram outlines the logical flow from compound handling to mechanistic

validation.
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Figure 1: Experimental workflow for Pseudolaric Acid H characterization.

Protocol A: Compound Preparation & Handling
Expert Insight: Pseudolaric acids are diterpenoids containing conjugated diene systems,

making them susceptible to photo-oxidation and isomerization.[2] Strict light protection is
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required.

Weighing: Weigh 1.0 mg of Pseudolaric Acid H powder.

Dissolution: Add 258.7 µL of sterile, cell-culture grade DMSO to yield a 10 mM Stock

Solution.

Calculation:

.

.

.[2]

Storage: Aliquot into amber microcentrifuge tubes (20 µL/tube) to avoid freeze-thaw cycles.

Store at -20°C.

Working Solution: On the day of the assay, dilute the stock 1:1000 in culture medium to

achieve a 10 µM starting concentration (0.1% DMSO final).

Protocol B: Antiproliferative Assay (Cytotoxicity)
Objective: Determine the IC₅₀ of PAH against cancer cell lines (e.g., HeLa, HepG2) compared

to PAB.

Reagents:

Target Cells (e.g., HepG2, ATCC HB-8065)[2]

CCK-8 Reagent (preferred over MTT for higher sensitivity and less toxicity)[2]

Positive Control: Pseudolaric Acid B (PAB) or Paclitaxel.

Step-by-Step Procedure:

Seeding: Seed cells in 96-well plates at a density of

cells/well in 100 µL medium. Incubate for 24 hours at 37°C, 5% CO₂.
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Treatment:

Prepare serial dilutions of PAH in medium (Range: 0.1 µM to 50 µM).

Include a Vehicle Control (0.5% DMSO max) and Positive Control (PAB).[2]

Aspirate old medium and add 100 µL of treatment medium to wells (triplicate).

Incubation: Incubate for 48 or 72 hours.

Development:

Add 10 µL of CCK-8 reagent to each well.[2]

Incubate for 1–4 hours until orange dye develops.

Measurement: Measure absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate % Cell Viability:

Plot Log[Concentration] vs. % Viability using non-linear regression (Sigmoidal dose-response)
to determine IC₅₀.

Protocol C: Antifungal Susceptibility Testing (MIC)
Objective: Pseudolaric acids are potent antifungals.[2][5] This assay determines the Minimum

Inhibitory Concentration (MIC) against Candida albicans or dermatophytes.

Reagents:

Fungal Strain: Candida albicans (ATCC 90028)[2]

Medium: RPMI 1640 buffered with MOPS (pH 7.0).

Step-by-Step Procedure:

Inoculum Prep: Prepare a fungal suspension adjusted to

to
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CFU/mL.

Plate Setup: Use a sterile 96-well round-bottom plate.

Dilution:

Add 100 µL of RPMI-MOPS to columns 2–12.[2]

Add 200 µL of PAH (e.g., 128 µg/mL) to column 1.

Perform serial 2-fold dilutions from column 1 to 10.[2] Discard 100 µL from column 10.

Column 11: Growth Control (no drug).

Column 12: Sterile Control (no fungi).

Inoculation: Add 100 µL of fungal inoculum to wells 1–11.

Incubation: Incubate at 35°C for 24–48 hours.

Readout: Visual inspection. The MIC is the lowest concentration with no visible growth

(optically clear).

Mechanistic Validation (Tubulin Polymerization)
Scientific Rationale: Pseudolaric Acid B acts by destabilizing tubulin.[2] To verify if PAH shares

this mechanism, a tubulin polymerization assay is essential.
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Figure 2: Potential mechanism of action for PAH involving tubulin destabilization.[2]

Protocol:

Use a commercial Tubulin Polymerization Assay Kit (fluorescence-based).[2]

Prepare PAH at 10 µM and 50 µM.

Add tubulin reaction mix (Tubulin + GTP) to a 96-well black plate pre-warmed to 37°C.

Immediately add PAH or Vinblastine (inhibitor control).

Read fluorescence (Ex 360 nm / Em 450 nm) every minute for 60 minutes.

Result Interpretation: If PAH acts like PAB, the fluorescence curve (representing polymer

mass) will be significantly lower and flatter than the vehicle control.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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